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Chemical and Pharmacological Profile

The table below summarizes the core characteristics of Nafithromycin based on the search results.

Category Details

Drug Type Small molecule, lactone-ketolide antibiotic [1] [2]

Molecular
Formula

C₄₂H₆₂N₆O₁₁S [2]

CAS Registry No. 1691240-78-4 [2]

Mechanism of
Action

Inhibits bacterial protein synthesis by binding to domains II and V of the 23s rRNA
of the 50S ribosomal subunit [1] [3]

| Structural Features | • Ketone functional group at C-3 position [1] • Unique amidoxime core with a 2-

pyridine-1,3,4-thiadiazole biaryl tether [3] • Lactone group at C11 and C12 [4] | | Key Development &

Regulatory Status | • Originator: Wockhardt Ltd. [3] [5] • First Approval: Approved in India as of

October 2025 [2] [6] • Brand Name: Miqnaf [3] [6] • FDA Designation: Granted Qualified Infectious

Disease Product (QIDP) status [3] [7] |
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Pharmacokinetic and Efficacy Data from Clinical Trials

The following table consolidates quantitative data from phase 1 and phase 3 clinical trials.

Parameter Findings

Dosage &
Administration

800 mg oral dose, once daily for 3 days [3]

Safety & Tolerability Generally well-tolerated in clinical trials. No serious or severe adverse
events (AEs) were reported, with minimal drug-drug interactions [1] [4].

Key Pharmacokinetic
(PK) Properties

High and sustained concentrations in lung tissue and alveolar
macrophages, far exceeding plasma levels [3] [4].

Clinical Efficacy Phase III trials demonstrated high clinical success rates in treating
Community-Acquired Bacterial Pneumonia (CABP), comparable to a

combination of amoxicillin-clavulanic acid and clarithromycin [3].

In Vitro Antimicrobial Activity (MIC Data)

The potent activity of Nafithromycin against key respiratory pathogens is summarized below, based on a

global surveillance study of 4,739 isolates [7].

Pathogen
Nafithromycin MIC₅₀
(μg/ml)

Nafithromycin MIC₉₀
(μg/ml)

Streptococcus pneumoniae (n=1,911) 0.015 0.06

Streptococcus pyogenes (n=606) 0.015 0.015

Haemophilus influenzae (n=1,002) 2 4

Moraxella catarrhalis (n=504) 0.12 0.25

Staphylococcus aureus (MSSA) 0.06 0.06
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Pathogen
Nafithromycin MIC₅₀
(μg/ml)

Nafithromycin MIC₉₀
(μg/ml)

Staphylococcus aureus (MRSA,

Telithromycin-S)

0.06 0.06

The development pathway of Nafithromycin, from discovery to its recent approval, can be visualized as

follows:

Discovery & Design

Preclinical Studies

Phase I Clinical Trials

Phase II Clinical Trials

Phase III Clinical Trials

Regulatory Approval
(DCGI, India)

Click to download full resolution via product page

Nafithromycin development pathway and regulatory status.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact
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